Cas no 771-61-9 (Pentafluorophenol)

• Product Name: Pentafluorophenol
• CAS No: 771-61-9
• MF: C₆HF₅O
• MW: 184.063559293747
• MDL: MFCD00002156
• CID: 39860
• PubChem ID: 24846624
• Update Time: 2025-10-24

Pentafluorophenol Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6-Pentafluorophenol
• PFP
• Pentafluorophenol
• 2,3,4,5,6-PENTAFLUOROHYDROXYBENZENE
• Pentafluorophenol Solution
• Perfluorophenol
• 2,3,4,5,6-pentafluoro-phenol
• C6F5OH
• HOPFP
• pentafluoro-pheno
• pentafluoro-phenol
• PENTAFLUORPHENOL
• Pentaflurophenol
• PFP-OH
• Phenol, pentafluoro-
• A2YCF0YUHA
• XBNGYFFABRKICK-UHFFFAOYSA-N
• Phenol, 2,3,4,5,6-pentafluoro-
• Pentafluorophenol, 99+%
• C6HF5O
• pentafluoro phenol
• PubChem2323
• KSC490K6L
• XBNGYFFABRKICK-UHFFFAOYSA-
• NSC21627
• BCP18149
• K
• SCHEMBL34203
• UNII-A2YCF0YUHA
• A929407
• QFZ
• PB47332
• AS-13520
• hydroxypentafluorobenzene
• NSC-21627
• Pentafluorophenol, Vetec(TM) reagent grade, 98%
• MFCD00002156
• DTXSID9061120
• InChI=1/C6HF5O/c7-1-2(8)4(10)6(12)5(11)3(1)9/h12H
• NS00042139
• Q27273543
• 771-61-9
• HY-I0865
• FT-0632927
• BB 0260207
• P10006
• Pentafluorophenol, analytical standard
• Pentafluorophenol, ReagentPlus(R), >=99%
• P0919
• pentafluorohydroxybenzene
• A838985
• CS-W008591
• AKOS005063543
• Q-201543
• PENTAFLUOROPHENOL [MI]
• BP-20438
• F0001-1984
• SY012977
• Z275118756
• EINECS 212-235-8
• NSC 21627
• AMY8656
• 2,3,4,5,6-pentakis(fluoranyl)phenol
• BBL027372
• STL371305
• DB-001412
• Phenol, pentafluoro
• 212-235-8
• FP01489
• DTXCID1047946
• Phenol, 2,3,4,5,6pentafluoro

• MDL： MFCD00002156
• Inchi： 1S/C6HF5O/c7-1-2(8)4(10)6(12)5(11)3(1)9/h12H
• InChI Key： XBNGYFFABRKICK-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1O)F)F)F)F
• BRN： 1912584

Computed Properties

• Exact Mass: 183.99500
• Monoisotopic Mass: 183.994756
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: White solid
• Density: 1.757(lit.)
• Melting Point: 34-36 °C (lit.)
• Boiling Point: 143 °C(lit.)
• Flash Point: Fahrenheit: 161.6 ° f < br / > Celsius: 72 ° C < br / >
• Refractive Index: 1.4270
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, bases, acid chlorides, acid anhydrides.
• PSA: 20.23000
• LogP: 2.08770
• Sensitiveness: Sensitive to air and humidity
• Solubility: Soluble in most organic solvents, especially aprotic solvents.
• Vapor Pressure: 3.7±0.3 mmHg at 25°C

Pentafluorophenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H351
• Warning Statement： P281
• Hazardous Material transportation number：2811
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S45-S36/37/39-S36/37-S24/25-S23-S53
• FLUKA BRAND F CODES：3
• RTECS：SM6680000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• TSCA：T
• Storage Condition：Inert atmosphere,2-8°C
• Safety Term：8
• Packing Group：III
• Risk Phrases：R20/21/22; R34; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on Pentafluorophenol

Introduction to Pentafluorophenol (CAS No. 771-61-9)

Pentafluorophenol, with the chemical formula C₆H₃F₅O, is a highly fluorinated aromatic compound characterized by its potent chemical properties. This compound is identified by the CAS number 771-61-9 and has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. The unique structure of pentafluorophenol, featuring five fluorine atoms attached to a benzene ring, imparts exceptional stability and reactivity, making it a valuable intermediate in the synthesis of various specialized chemicals.

The significance of pentafluorophenol in modern chemistry cannot be overstated. Its molecular structure allows for a wide range of functional modifications, which are exploited in the development of pharmaceuticals, agrochemicals, and advanced materials. Recent advancements in synthetic methodologies have further enhanced the accessibility and utility of this compound, enabling more efficient and scalable production processes.

In the realm of pharmaceutical research, pentafluorophenol has emerged as a crucial building block for the synthesis of novel therapeutic agents. Its ability to participate in various organic reactions, such as nucleophilic substitution and electrophilic aromatic substitution, makes it an indispensable tool for medicinal chemists. For instance, recent studies have demonstrated its role in the development of antiviral and anticancer drugs, where its fluorinated structure enhances metabolic stability and bioavailability.

One of the most compelling aspects of pentafluorophenol is its applications in materials science. The introduction of fluorine atoms into organic molecules often leads to improved thermal stability, chemical resistance, and electronic properties. These attributes are particularly valuable in the design of advanced polymers, liquid crystals, and organic electronic devices. Researchers have recently leveraged pentafluorophenol to create high-performance materials that exhibit exceptional durability and functionality under extreme conditions.

The industrial production of pentafluorophenol has also seen significant advancements. Modern synthetic routes often involve catalytic processes that minimize waste and energy consumption. These innovations not only improve the economic feasibility of producing pentafluorophenol but also align with global sustainability goals. As demand for high-purity compounds grows, particularly in pharmaceutical applications, the development of greener synthetic methods becomes increasingly critical.

Another area where pentafluorophenol has made a notable impact is in agrochemical research. Its structural features make it an effective precursor for herbicides and pesticides that offer enhanced efficacy and environmental safety. Recent studies have highlighted its use in developing next-generation crop protection agents that target specific pests while minimizing ecological impact. This aligns with the broader industry trend toward more sustainable agricultural practices.

The chemical reactivity of pentafluorophenol also extends to its role as a ligand in coordination chemistry. Its ability to form stable complexes with transition metals has opened new avenues for catalytic applications. Researchers have recently utilized these complexes in cross-coupling reactions, which are fundamental to modern organic synthesis. Such discoveries underscore the compound's broad utility across multiple scientific disciplines.

In conclusion, pentafluorophenol (CAS No. 771-61-9) represents a cornerstone compound in contemporary chemical research. Its unique properties and diverse applications make it indispensable in pharmaceuticals, materials science, agrochemicals, and catalysis. As scientific understanding continues to evolve, it is likely that new uses for this versatile compound will emerge, further solidifying its importance in both academic and industrial settings.